Cas no 6062-26-6 (Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1))
Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1)
- sodium 4-(4-chloro-o-tolyloxy)butyrate
- sodium,4-(4-chloro-2-methylphenoxy)butanoate
- (4-Chloro-o-tolyloxy)butyric acid sodium salt
- 2,4-MCPB sodium
- 4-(2-Methyl-4-chlorophenoxy)butyric acid, sodium salt
- 4-(4-Chlor-2-methyl-phenoxy)-buttersaeure natriumsalz
- 4-(4-Chlor-2-methyl-phenoxy)-buttersaeure natriumsalz [German]
- 4-(4-Chloro-2-methylphenoxy)butyric acid sodium salt
- Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt
- Butyric acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt
- Can-Trol
- MCPB-sodium [ISO]
- Q27291212
- MCPB sodium
- UQV4K3H2XM
- Tropotox
- GABUSZPTCJGKGB-UHFFFAOYSA-M
- BUTYRIC ACID, 4-((4-CHLORO-o-TOLYL)OXY)-, SODIUM SALT
- SCHEMBL15547896
- SYS 67MB
- EPA Pesticide Chemical Code 019202
- 6062-26-6
- F88098
- SYS-67MB
- DTXCID0014702
- NS00081226
- MCPB-sodium
- sodium;4-(4-chloro-2-methylphenoxy)butanoate
- SODIUM 4-(4-CHLORO-2-METHYLPHENOXY)BUTANOATE
- EINECS 227-989-3
- Caswell No. 558A
- MCPB sodium salt
- Sodium 4-(2-methyl-4-chlorophenoxy)butyrate
- DTXSID2034702
- SODIUM 4-CHLORO-2-METHYLPHENOXYBUTYRATE
- Chloromethylphenoxybutyric acid sodium salt
- M&B 3046
- UNII-UQV4K3H2XM
- BUTANOIC ACID, 4-(4-CHLORO-2-METHYLPHENOXY)-, SODIUM SALT (1:1)
-
- Inchi: 1S/C11H13ClO3.Na/c1-8-7-9(12)4-5-10(8)15-6-2-3-11(13)14;/h4-5,7H,2-3,6H2,1H3,(H,13,14);/q;+1/p-1
- InChI Key: GABUSZPTCJGKGB-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=C(C)C=1)OCCCC(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 250.03736
- Monoisotopic Mass: 228.055322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.5
Experimental Properties
- Melting Point: 100 deg C; (technical 95-100 deg C)
- Boiling Point: 393.1°C at 760 mmHg
- Flash Point: 191.5°C
- PSA: 49.36
Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00F3SN-100mg |
sodium 4-(4-chloro-o-tolyloxy)butyrate |
6062-26-6 | 95%+ | 100mg |
$522.00 | 2024-04-22 | |
| 1PlusChem | 1P00F3SN-250mg |
sodium 4-(4-chloro-o-tolyloxy)butyrate |
6062-26-6 | 95%+ | 250mg |
$839.00 | 2024-04-22 | |
| Aaron | AR00F40Z-100mg |
sodium 4-(4-chloro-o-tolyloxy)butyrate |
6062-26-6 | 95% | 100mg |
$520.00 | 2025-02-13 | |
| Aaron | AR00F40Z-250mg |
sodium 4-(4-chloro-o-tolyloxy)butyrate |
6062-26-6 | 95% | 250mg |
$866.00 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1947823-100mg |
Sodium 4-(4-chloro-2-methylphenoxy)butanoate |
6062-26-6 | 95% | 100mg |
¥4800.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1947823-250mg |
Sodium 4-(4-chloro-2-methylphenoxy)butanoate |
6062-26-6 | 95% | 250mg |
¥8000.00 | 2024-05-07 |
Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1)
Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) (CAS No. 6062-26-6)
Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) (CAS No. 6062-26-6) is a specialized chemical compound with significant applications in the pharmaceutical and biotechnology industries. This compound is a sodium salt of a substituted butanoic acid, characterized by its unique structural features and chemical properties. The compound's molecular formula is C13H13ClNaO3, and it has a molecular weight of approximately 275.7 g/mol.
The 4-(4-chloro-2-methylphenoxy)-butanoic acid moiety is a key structural component that imparts specific biological activities to the compound. The presence of the chlorine and methyl groups on the phenyl ring enhances the compound's lipophilicity, which can influence its bioavailability and pharmacokinetic properties. The sodium salt form of this compound increases its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations.
In recent years, Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) has gained attention for its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as arthritis and chronic pain. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
Beyond its anti-inflammatory properties, Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) has also been investigated for its potential as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibited significant antiviral activity against several strains of influenza virus. The mechanism of action involves the inhibition of viral replication within host cells, which could be crucial in developing new antiviral therapies.
The synthesis of Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) typically involves several steps. The first step is the preparation of 4-(4-chloro-2-methylphenoxy)butanoic acid through a series of reactions involving esterification, substitution, and hydrolysis. The final step involves converting the free acid into its sodium salt form by neutralization with sodium hydroxide or another suitable base. This process ensures that the compound is stable and suitable for pharmaceutical use.
In terms of safety and handling, Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.
The market demand for Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) is growing due to its diverse applications in pharmaceutical research and development. Companies such as Pfizer and Merck are actively exploring this compound for potential drug candidates. Additionally, academic institutions and research organizations are conducting extensive studies to uncover new therapeutic uses and optimize existing formulations.
In conclusion, Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1) (CAS No. 6062-26-6) is a versatile chemical compound with promising applications in the pharmaceutical and biotechnology industries. Its unique structural features and biological activities make it a valuable component in the development of new drugs for treating various conditions. Ongoing research continues to expand our understanding of this compound's potential benefits and mechanisms of action.
6062-26-6 (Butanoic acid,4-(4-chloro-2-methylphenoxy)-, sodium salt (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)